Cas no 2228354-69-4 (ethyl 4-1-(hydroxymethyl)cyclobutylpiperidine-1-carboxylate)

• Product Name: ethyl 4-1-(hydroxymethyl)cyclobutylpiperidine-1-carboxylate
• CAS No: 2228354-69-4
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6050883
• PubChem ID: 165656811
• Update Time: 2025-06-08

ethyl 4-1-(hydroxymethyl)cyclobutylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-1-(hydroxymethyl)cyclobutylpiperidine-1-carboxylate
• 2228354-69-4
• EN300-1733173
• ethyl 4-[1-(hydroxymethyl)cyclobutyl]piperidine-1-carboxylate

• Inchi： 1S/C13H23NO3/c1-2-17-12(16)14-8-4-11(5-9-14)13(10-15)6-3-7-13/h11,15H,2-10H2,1H3
• InChI Key： LDBAWXIHNRTJIZ-UHFFFAOYSA-N
• SMILES： OCC1(CCC1)C1CCN(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on ethyl 4-1-(hydroxymethyl)cyclobutylpiperidine-1-carboxylate

Professional Introduction to Ethyl 4-1-(hydroxymethyl)cyclobutylpiperidine-1-carboxylate (CAS No. 2228354-69-4)

Ethyl 4-1-(hydroxymethyl)cyclobutylpiperidine-1-carboxylate, a compound with the chemical identifier CAS No. 2228354-69-4, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural uniqueness of this molecule, characterized by its cyclobutyl and piperidine moieties, positions it as a valuable scaffold for drug discovery and development.

The molecular structure of ethyl 4-1-(hydroxymethyl)cyclobutylpiperidine-1-carboxylate features a cyclobutyl ring substituted with a hydroxymethyl group and connected to a piperidine ring through an ester linkage. This configuration imparts distinct physicochemical properties that are conducive to biological interactions. The presence of the hydroxymethyl group enhances the compound's solubility and reactivity, while the piperidine moiety contributes to its binding affinity for various biological targets.

Recent studies have highlighted the potential of this compound in addressing neurological disorders. The cyclobutylpiperidine scaffold is known to interact with multiple neurotransmitter systems, suggesting its utility in the development of novel therapeutics for conditions such as depression, anxiety, and cognitive dysfunction. Furthermore, the hydroxymethyl group provides a site for further chemical modification, allowing researchers to fine-tune the pharmacological profile of the molecule.

In the realm of drug design, ethyl 4-1-(hydroxymethyl)cyclobutylpiperidine-1-carboxylate serves as an excellent starting point for structure-activity relationship (SAR) studies. By systematically modifying various functional groups within its structure, scientists can elucidate key pharmacophores responsible for its biological activity. This approach has been instrumental in optimizing drug candidates for improved efficacy and reduced toxicity.

The compound's potential extends beyond neurological applications. Preliminary research indicates that ethyl 4-1-(hydroxymethyl)cyclobutylpiperidine-1-carboxylate may exhibit anti-inflammatory and analgesic properties. The cyclobutyl moiety is known to modulate inflammatory pathways, while the piperidine ring can interact with pain-signaling receptors. These findings open up new avenues for exploring its therapeutic benefits in chronic inflammatory diseases and pain management.

Advances in computational chemistry have further enhanced the study of ethyl 4-1-(hydroxymethyl)cyclobutylpiperidine-1-carboxylate. Molecular modeling techniques allow researchers to predict binding interactions between this compound and biological targets with high accuracy. This computational approach has been crucial in identifying lead compounds that exhibit optimal binding affinities and selectivity profiles.

The synthesis of ethyl 4-1-(hydroxymethyl)cyclobutylpiperidine-1-carboxylate involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the formation of the cyclobutane core, followed by functionalization with the hydroxymethyl group and subsequent coupling to the piperidine ring via esterification. Each step is meticulously optimized to ensure high yields and purity, which are critical for subsequent biological evaluations.

As research progresses, ethyl 4-1-(hydroxymethyl)cyclobutylpiperidine-1-carboxylate continues to attract attention from both academic and industrial researchers. Its unique structural features and promising biological activities make it a cornerstone in medicinal chemistry innovation. Future studies are expected to delve deeper into its mechanism of action and explore novel derivatives that may revolutionize treatment strategies for various diseases.

The integration of traditional wet chemistry with cutting-edge computational methods has been instrumental in advancing our understanding of ethyl 4-1-(hydroxymethyl)cyclobutylpiperidine-1-carboxylate. This interdisciplinary approach ensures that research is conducted efficiently and effectively, leading to faster discovery and development of new therapeutic agents.

In conclusion, ethyl 4-1-(hydroxymethyl)cyclobutylpiperidine-1-carboxylate (CAS No. 2228354-69-4) stands as a testament to the progress being made in medicinal chemistry. Its multifaceted applications and structural versatility position it as a key player in the quest for novel treatments across multiple therapeutic areas. As research continues to uncover new insights into its properties and potential, this compound is poised to make significant contributions to human health.